[(2S,6S,9R)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecan-6-yl]methyl sulfamate

• IUPAC Name: [(2S,6S,9R)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecan-6-yl]methyl sulfamate
• InChI: InChI=1S/C12H21NO8S/c1-10(2)18-7-5-16-12(6-17-22(13,14)15)9(8(7)19-10)20-11(3,4)21-12/h7-9H,5-6H2,1-4H3,(H2,13,14,15)/t7-,8?,9+,12+/m1/s1
• InChI Key: KJADKKWYZYXHBB-FKIWMHTNSA-N
• Canonical SMILES: CC1(OC2COC3(C(C2O1)OC(O3)(C)C)COS(=O)(=O)N)C
• Isomeric SMILES: CC1(O[C@@H]2CO[C@@]3([C@H](C2O1)OC(O3)(C)C)COS(=O)(=O)N)C
• Molecular Formula: C12H21NO8S
• Molecular Weight: 339.36 g/mol

Description

[(2S,6S,9R)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecan-6-yl]methyl sulfamate is a useful research compound. Its molecular formula is C12H21NO8S and its molecular weight is 339.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality [(2S,6S,9R)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecan-6-yl]methyl sulfamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [(2S,6S,9R)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecan-6-yl]methyl sulfamate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Alkylation and Sulphonium Salts Chemistry : Denerley and Thomas (1979) studied the conversion of certain penicillanates into sulphonium salts, leading to methyl 2-[(2R)-2-alkylthio-4-oxoazetidin-1-yl)-3-methylbut-2-enoates. This research contributes to understanding the chemical transformations and potential applications in synthesizing complex molecules (Denerley & Thomas, 1979).

• Synthesis of Tetracyclic Diterpenic Diol : Berettoni et al. (1991) conducted a study related to the diastereoselective synthesis of the tetracyclic diterpene stemarin. This research provides insight into the synthesis methods for complex organic compounds, which might relate to the synthesis pathways of the compound (Berettoni et al., 1991).

• Sulfamates in Anticonvulsant Research : Kubicki and Codding (2001) explored the crystal structures of two sulfamates, including methyl sulfamic acid ester variants. Their findings contribute to the understanding of sulfamates' structural properties, which could be relevant to the pharmacological applications of sulfamates in general (Kubicki & Codding, 2001).

• Heteroaromatic Analogues and Cyclization Reactions : Horiguchi et al. (2004) reported on the synthesis of nitrogen heterocycles using Pummerer-type cyclization, which might be relevant for understanding the chemical behavior of the compound , especially in the context of forming complex ring structures (Horiguchi et al., 2004).